alpha-Spinasterol glucoside
alpha-Spinasterol glucoside
Alpha-Spinasterol 3-glucoside belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Alpha-Spinasterol 3-glucoside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Spinasterol 3-glucoside has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, Alpha-spinasterol 3-glucoside is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-spinasterol 3-glucoside can be found in fruits and red beetroot. This makes Alpha-spinasterol 3-glucoside a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1745-36-4
VCID:
VC0174256
InChI:
InChI=1S/C35H58O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h8-9,11,20-24,26-33,36-39H,7,10,12-19H2,1-6H3/b9-8+
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(C)C
Molecular Formula:
C35H58O6
Molecular Weight:
574.8 g/mol
alpha-Spinasterol glucoside
CAS No.: 1745-36-4
Main Products
VCID: VC0174256
Molecular Formula: C35H58O6
Molecular Weight: 574.8 g/mol
CAS No. | 1745-36-4 |
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Product Name | alpha-Spinasterol glucoside |
Molecular Formula | C35H58O6 |
Molecular Weight | 574.8 g/mol |
IUPAC Name | 2-[[17-[(E)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C35H58O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h8-9,11,20-24,26-33,36-39H,7,10,12-19H2,1-6H3/b9-8+ |
Standard InChIKey | ITYGLICZKGWOPA-FDZHQVDOSA-N |
Isomeric SMILES | CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)C)C(C)C |
SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(C)C |
Canonical SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)C)C(C)C |
Appearance | Powder |
Melting Point | 340°C |
Physical Description | Solid |
Description | Alpha-Spinasterol 3-glucoside belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Alpha-Spinasterol 3-glucoside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Spinasterol 3-glucoside has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, Alpha-spinasterol 3-glucoside is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-spinasterol 3-glucoside can be found in fruits and red beetroot. This makes Alpha-spinasterol 3-glucoside a potential biomarker for the consumption of these food products. |
PubChem Compound | 12960498 |
Last Modified | Nov 11 2021 |
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